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Compound of Interest

Compound Name: Leptomycin A

Cat. No.: B15610415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols for the preparation, storage, and handling of

Leptomycin A stock solutions. Leptomycin A is a potent inhibitor of nuclear export, targeting

the CRM1 (Chromosomal Region Maintenance 1 or Exportin 1) protein. These guidelines are

intended to ensure the stability and activity of Leptomycin A for reproducible experimental

results in research and drug development settings.

Chemical Properties and Storage
Leptomycin A is a secondary metabolite produced by Streptomyces species. It is crucial to

understand its chemical properties to ensure proper handling and storage.

Property Value References

Molecular Formula C₃₂H₄₆O₆ [1]

Molecular Weight 526.7 g/mol [1]

Appearance Colorless film [1]

Solubility

Soluble in ethanol and

methanol. Poor water solubility.

Unstable in DMSO.

[1]
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Storage Conditions:

Form
Storage
Temperature

Shelf Life References

Lyophilized Powder -20°C Up to 10 years [1]

Stock Solution in

Ethanol

-20°C (short-term, <1

week) or -80°C (long-

term)

12 months at -20°C

Caution: Leptomycin A is unstable when dried down into a film from a solution. Do not remove

the solvent from prepared solutions, as this will lead to rapid decomposition.[2]

Mechanism of Action: Inhibition of CRM1-Mediated
Nuclear Export
Leptomycin A exerts its biological effects by inhibiting the function of CRM1, a key protein in

the nuclear export of macromolecules. CRM1 recognizes and binds to proteins containing a

nuclear export signal (NES), facilitating their transport from the nucleus to the cytoplasm.

Leptomycin A covalently modifies a critical cysteine residue (Cys528 in human CRM1) within

the NES-binding groove of CRM1.[3][4][5] This irreversible binding blocks the interaction

between CRM1 and its cargo proteins, leading to the nuclear accumulation of these proteins.[6]
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Stock Solution Preparation

Experimental Use

Lyophilized Leptomycin A

Equilibrate to Room Temp

Centrifuge Vial

Add Anhydrous Ethanol

Vortex to Dissolve

Aliquot into Tubes

Store at -80°C

Thaw Aliquot on Ice

Prepare Working Solution
(in culture medium)

Treat Cells

Perform Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Leptomycin A Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610415#how-to-prepare-leptomycin-a-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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